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Compound of Interest

Compound Name: Methyl 2,3-difluorobenzoate

Cat. No.: B095583 Get Quote

This technical guide provides a concise overview of the molecular structure and weight of

Methyl 2,3-difluorobenzoate, a fluorinated aromatic ester. The information is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis.

Molecular Properties
Methyl 2,3-difluorobenzoate is a chemical compound with the molecular formula C8H6F2O2.

[1][2] Its molecular weight is 172.13 g/mol .[1][2]

Property Value

Molecular Formula C8H6F2O2[1][2]

Molecular Weight 172.13 g/mol [1][2]

CAS Number 18355-74-3[1]

Molecular Structure:
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Image Source: ChemBlink

Synthesis Workflow
While a specific, detailed experimental protocol for the synthesis of Methyl 2,3-
difluorobenzoate was not available in the public domain at the time of this writing, a general

workflow for the synthesis of methyl benzoates can be illustrated. The following diagram

outlines a common synthetic route, such as Fischer esterification.
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Caption: General workflow for the synthesis of Methyl 2,3-difluorobenzoate.
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Experimental Protocols
Detailed experimental protocols for the synthesis of Methyl 2,3-difluorobenzoate are not

readily available in the surveyed literature. However, a general method for the preparation of

methyl benzoates involves the Fischer esterification of the corresponding benzoic acid with

methanol in the presence of a strong acid catalyst, such as sulfuric acid. The reaction is

typically followed by a standard workup procedure involving quenching, extraction, and

purification by distillation or chromatography.

Biological Activity and Signaling Pathways
Currently, there is no publicly available information detailing the specific biological activity or

associated signaling pathways for Methyl 2,3-difluorobenzoate. Further research is required

to elucidate its potential pharmacological effects and mechanisms of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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